Cas no 899721-22-3 (4-{[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-methyl}cyclohexanecarboxylic acid)

• Product Name: 4-{[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-methyl}cyclohexanecarboxylic acid
• CAS No: 899721-22-3
• MF: C₁₄H₁₇N₃O₄S₂
• MW: 355.432480573654
• CID: 1079575
• PubChem ID: 4117693
• Update Time: 2025-07-22

4-{[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-methyl}cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-methyl}cyclohexanecarboxylic acid
• 899721-22-3
• AKOS000265246
• 4-((Benzo[c][1,2,5]thiadiazole-4-sulfonamido)methyl)cyclohexanecarboxylic acid
• 4-((Benzo[c][1,2,5]thiadiazole-4-sulfonamido)methyl)cyclohexanecarboxylicacid
• SR-01000103426
• SR-01000103426-1
• 4-[(2,1,3-benzothiadiazol-4-ylsulfonylamino)methyl]cyclohexane-1-carboxylic acid
• 4-{[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]methyl}cyclohexanecarboxylic acid
• ALBB-006543
• STK504003
• 4-(2,1,3-benzothiadiazole-4-sulfonamidomethyl)cyclohexane-1-carboxylic acid

• MDL： MFCD12027238
• Inchi： 1S/C14H17N3O4S2/c18-14(19)10-6-4-9(5-7-10)8-15-23(20,21)12-3-1-2-11-13(12)17-22-16-11/h1-3,9-10,15H,4-8H2,(H,18,19)
• InChI Key： IUCPNJCAPZVNJW-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(NCC1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 355.06604838g/mol
• Monoisotopic Mass: 355.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 146Ų

4-{[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-methyl}cyclohexanecarboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 4-{[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-methyl}cyclohexanecarboxylic acid

Professional Introduction to 4-{[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-methyl}cyclohexanecarboxylic Acid (CAS No. 899721-22-3)

4-{[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-methyl}cyclohexanecarboxylic acid, identified by its CAS number 899721-22-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structure of this molecule is characterized by a cyclohexane ring substituted with an amino-methyl group and a carboxylic acid moiety, further functionalized with a 2,1,3-benzothiadiazol-4-ylsulfonyl group. This unique arrangement of functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various therapeutic applications.

The 2,1,3-benzothiadiazole scaffold is a well-known pharmacophore in medicinal chemistry, renowned for its ability to interact with multiple biological targets. This heterocyclic system has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the sulfonyl group in the benzothiadiazole ring enhances its binding affinity to biological targets, making it an attractive moiety for drug design. The presence of the amino-methyl group in the cyclohexane ring provides a site for further derivatization, allowing for the creation of analogs with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer and neurodegenerative disorders. The compound 4-{[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-methyl}cyclohexanecarboxylic acid has emerged as a promising candidate in this context. Studies have demonstrated its potential as an inhibitor of key enzymes involved in cancer progression. Specifically, it has been shown to modulate the activity of enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs), which are crucial for cell proliferation and survival. By inhibiting these enzymes, the compound exhibits antiproliferative effects on cancer cells, making it a candidate for further development into an anticancer therapeutic.

Beyond its applications in oncology, this compound has also shown promise in other therapeutic areas. Research indicates that it may have neuroprotective properties, making it relevant for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of 4-{[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-methyl}cyclohexanecarboxylic acid to interact with specific neurotransmitter receptors and modulate intracellular signaling pathways has been implicated in its potential therapeutic effects. Furthermore, its structural features suggest that it may exhibit anti-inflammatory properties by inhibiting inflammatory cytokine production and modulating immune cell function.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the benzothiadiazol-4-ylsulfonyl group into the cyclohexane ring is particularly challenging due to the sensitivity of the sulfonyl group to various reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve efficient coupling between the benzothiadiazole derivative and the amino-methyl-substituted cyclohexanecarboxylic acid precursor. These synthetic strategies highlight the importance of innovative methodologies in the preparation of complex pharmaceutical intermediates.

The pharmacokinetic properties of 4-{[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-methyl}cyclohexanecarboxylic acid are also subjects of ongoing research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the body after administration. Initial findings suggest that the compound exhibits moderate solubility in water and lipids, which may influence its bioavailability and distribution throughout biological tissues. Additionally, metabolic studies have identified key enzymatic pathways involved in its degradation, providing insights into potential drug-drug interactions and side effects.

The development of novel drug candidates relies heavily on computational modeling and high-throughput screening techniques to identify molecules with optimal pharmacological profiles. In this context, virtual screening methods have been employed to evaluate the binding affinity of 4-{[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-methyl}cyclohexanecarboxylic acid to various biological targets using molecular docking simulations. These studies have provided valuable insights into its mechanism of action and have helped guide further optimization efforts aimed at improving its potency and selectivity.

The potential therapeutic applications of this compound extend beyond traditional drug development paradigms. Its unique structural features make it an attractive scaffold for designing prodrugs or targeted delivery systems that enhance its efficacy while minimizing side effects. For instance, formulations incorporating this compound could be designed to release slowly in specific tissues or organs where they are needed most. Additionally, nanotechnology-based delivery systems such as liposomes or polymeric nanoparticles could be utilized to improve its bioavailability and targeted delivery.

In conclusion, 4-{[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-methyl}cyclohexanecarboxylic acid, with CAS number 899721-22-3, represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including oncology and neurodegenerative diseases. Its unique structural features combined with promising preclinical data make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve at a rapid pace，innovative compounds like this one will play an increasingly important role in shaping future treatment strategies.